Cas no 2138393-44-7 (3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide)

• Product Name: 3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide
• CAS No: 2138393-44-7
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• MDL: MFCD31601304
• CID: 5610758
• PubChem ID: 165848269
• Update Time: 2025-06-11

3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138393-44-7
• EN300-841653
• 3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide

• MDL： MFCD31601304
• Inchi： 1S/C12H19N3O/c1-2-14-12(16)10-7-9(8-13)15-6-4-3-5-11(10)15/h7H,2-6,8,13H2,1H3,(H,14,16)
• InChI Key： HXZBTCSWRYOZEL-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(CN)N2CCCCC2=1)NCC

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60Ų

Additional information on 3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide

Comprehensive Overview of 3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide (CAS No. 2138393-44-7)

3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide, with the CAS number 2138393-44-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the tetrahydroindolizine class, which is known for its diverse biological activities and potential therapeutic applications. The compound's unique structure, featuring an aminomethyl group and an N-ethyl carboxamide moiety, makes it a promising candidate for drug discovery and development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in areas such as neurology, oncology, and metabolic disorders. Researchers have identified 3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide as a potential scaffold for designing inhibitors of specific enzymes or receptors. Its tetrahydroindolizine core is particularly intriguing due to its resemblance to naturally occurring alkaloids, which often exhibit potent pharmacological effects.

The synthesis of CAS No. 2138393-44-7 involves multi-step organic reactions, including cyclization and functional group modifications. Chemists have optimized these processes to achieve high yields and purity, which are critical for preclinical studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound and ensure its quality.

One of the most searched questions about 3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide relates to its potential applications in neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may modulate key pathways involved in neuroinflammation and oxidative stress, making them attractive for conditions like Alzheimer's disease and Parkinson's disease. However, further research is needed to validate these findings.

Another area of interest is the compound's role in cancer research. The tetrahydroindolizine scaffold has been explored for its ability to interact with kinase enzymes, which are often overactive in tumors. Scientists are investigating whether CAS No. 2138393-44-7 or its analogs can serve as selective kinase inhibitors, offering a new approach to precision medicine.

From a drug delivery perspective, the aminomethyl group in 3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide provides a versatile handle for conjugation with other molecules. This feature is particularly valuable in the development of prodrugs or targeted therapies, where the compound can be engineered to release its active form at specific sites in the body.

In the context of green chemistry, researchers are also exploring sustainable methods to synthesize CAS No. 2138393-44-7. Efforts include using catalysts to reduce waste and biocatalysis to enable more environmentally friendly production. These advancements align with the growing emphasis on sustainable pharmaceutical manufacturing.

For those interested in the commercial availability of 3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide, it is primarily supplied by specialty chemical vendors and contract research organizations. Due to its niche applications, the compound is typically offered in small quantities for research purposes. Pricing and purity grades vary, so buyers are advised to verify specifications with suppliers.

In summary, 3-(aminomethyl)-N-ethyl-5,6,7,8-tetrahydroindolizine-1-carboxamide (CAS No. 2138393-44-7) represents a compelling area of study in modern medicinal chemistry. Its structural features and potential biological activities make it a valuable tool for addressing unmet medical needs. As research progresses, this compound may pave the way for innovative therapies in neurology, oncology, and beyond.